Cas no 350498-98-5 (Tert-butyldimethyl((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl)oxy)silane)

• Product Name: Tert-butyldimethyl((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl)oxy)silane
• CAS No: 350498-98-5
• MF: C₁₅H₃₁BO₃Si
• MW: 298.301346063614
• CID: 2170669
• PubChem ID: 16069431
• Update Time: 2025-05-24

Tert-butyldimethyl((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl)oxy)silane Chemical and Physical Properties

Names and Identifiers

• Tert-butyldimethyl((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl)oxy)silane
• tert-butyl-dimethyl-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoxy]silane
• BDMALLJGDNDETC-UHFFFAOYSA-N
• 350498-98-5
• SCHEMBL15819184
• MFCD22188424
• tert-Butyl(dimethyl){[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl]oxy}silane
• F83337
• DTXSID40581742
• 3-[(tert-Butyldimethylsilyl)oxy]prop-1-ene-2-boronic Acid Pinacol Ester
• tert-butyldimethyl ((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl)oxy)silane
• tert-butyldimethyl((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl)oxy)silane(WXC09718)
• SY364197
• tert-butyldimethyl{[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl]oxy}silane
• CS-0256079
• DB-111825
• C15H31BO3Si
• DTXCID90532507
• tert-Butyl(dimethyl)((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl)oxy)silane
• 828-476-2

• Inchi： 1S/C15H31BO3Si/c1-12(11-17-20(9,10)13(2,3)4)16-18-14(5,6)15(7,8)19-16/h1,11H2,2-10H3
• InChI Key： BDMALLJGDNDETC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC(B1OC(C)(C)C(C)(C)O1)=C

Computed Properties

• Exact Mass: 298.2135515g/mol
• Monoisotopic Mass: 298.2135515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on Tert-butyldimethyl((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl)oxy)silane

Tert-butyldimethyl((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl)oxy)silane: A Comprehensive Overview

Tert-butyldimethyl((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl)oxy)silane (CAS No. 350498-98-5) is a highly specialized organosilicon compound with a complex structure that combines silane and boron-containing functionalities. This compound has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery due to its unique properties and versatile applications. The molecule's structure features a tert-butyl group attached to a dimethylsilyl group via an ether linkage to an allyl chain substituted with a tetramethylborolane moiety. This combination of functional groups makes it a valuable tool in modern chemical research.

The synthesis of tert-butyldimethyl((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl)oxy)silane involves advanced organometallic chemistry techniques. Recent studies have focused on optimizing its preparation through the use of transition metal catalysts and controlled reaction conditions to achieve high purity and yield. The compound's stability under various reaction conditions has been extensively investigated, revealing its suitability for use in both thermal and photochemical reactions.

One of the most notable applications of this compound is in the field of click chemistry. The presence of the tetramethylborolane group enables efficient coupling reactions with alkenes and alkynes under mild conditions. This has led to its use in the construction of complex molecular frameworks for pharmaceuticals and advanced materials. For instance, researchers have employed this compound in the synthesis of biodegradable polymers for biomedical applications.

Recent advancements in green chemistry have also highlighted the environmental benefits of using tert-butyldimethyl((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl)oxy)silane as a catalyst in organic transformations. Its ability to facilitate reactions without generating hazardous byproducts aligns with the growing demand for sustainable chemical processes. Studies published in leading journals such as *Nature Chemistry* and *Angewandte Chemie* have demonstrated its effectiveness in asymmetric catalysis and enantioselective synthesis.

In the realm of materials science, this compound has found applications in the development of novel silicon-based materials with tailored electronic properties. Its role as a precursor for silicon-containing polymers has been explored in depth. For example, it has been used to synthesize high-performance coatings with improved adhesion and corrosion resistance. These materials are being considered for use in aerospace and automotive industries due to their superior mechanical properties.

The versatility of tert-butyldimethyl((2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl)oxy)silane extends to its use in drug discovery programs. Its ability to act as a bioisostere replacement for traditional functional groups has made it a valuable asset in medicinal chemistry. Researchers have utilized it to design small molecule inhibitors targeting key enzymes involved in cancer progression. Preclinical studies have shown promising results in inhibiting tumor growth without significant toxicity to healthy cells.

Moreover, this compound has been instrumental in advancing our understanding of silicon chemistry at the molecular level. Its unique reactivity patterns provide insights into the electronic effects governing organosilicon compounds' behavior under different reaction conditions. This knowledge is critical for designing new silicon-based reagents with enhanced functionality.

In conclusion,tert-butyldimethyl((2-(4,4,5,tetramethyl -1 , 3 , 2 - dioxaborolan - 2 - yl ) allyl ) oxy ) silane ( CAS No . 350498 - 98 - 5 ) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines . Its role as a catalyst , building block , and precursor material underscores its importance in modern chemical research . As ongoing studies continue to uncover new potential uses , this compound is poised to make even greater contributions to scientific innovation .